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Compound of Interest

Compound Name: Chlorosarin

CAS No.: 1445-76-7

Cat. No.: B1221596

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chlorosarin (O-Isopropyl methylphosphonochloridate), a potent organophosphorus compound

and a precursor to the nerve agent Sarin, is a substance of significant interest in forensic,

environmental, and defense-related research. Understanding its fragmentation pattern in mass

spectrometry is crucial for its unambiguous identification in various matrices. These application

notes provide a detailed overview of the electron ionization (EI) mass spectrometry

fragmentation of Chlorosarin, a comprehensive experimental protocol for its analysis, and a

proposed fragmentation pathway.
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Property Value

Chemical Name O-Isopropyl methylphosphonochloridate

Synonyms
Chlorosarin, Isopropyl methylphosphonic

chloride

CAS Number 1445-76-7

Molecular Formula C4H10ClO2P

Molecular Weight 156.55 g/mol

Chemical Structure CH3P(O)(Cl)OCH(CH3)2

Mass Spectrometry Fragmentation Pattern of
Chlorosarin
The analysis of Chlorosarin by gas chromatography-mass spectrometry (GC-MS) with

electron ionization (EI) reveals a characteristic fragmentation pattern. The quantitative data for

the principal fragments, as cataloged in the NIST Mass Spectrometry Data Center under NIST

Number 273565, are summarized below.

Quantitative Fragmentation Data
Mass-to-Charge Ratio
(m/z)

Relative Intensity (%) Proposed Fragment Ion

41 35 [C3H5]+

43 40 [C3H7]+

47 30 [POCl]+

79 85 [CH3POCl]+

99 100 [M - C3H7O]+

115 95 [M - C3H5]+

141 90 [M - CH3]+

156 5 [M]+•
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Proposed Fragmentation Pathway
The fragmentation of the Chlorosarin molecular ion ([M]+•) at m/z 156 is initiated by the loss of

various neutral fragments. The most prominent fragmentation pathways are depicted in the

diagram below. The base peak at m/z 99 corresponds to the loss of an isopropoxy radical.

Other significant fragments arise from the loss of a methyl radical (m/z 141), an allyl radical

(m/z 115), and subsequent cleavages of the phosphonyl group.
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Proposed fragmentation pathway of Chlorosarin under electron ionization.

Experimental Protocol: GC-MS Analysis of
Chlorosarin
This protocol outlines a standard procedure for the analysis of Chlorosarin using gas

chromatography coupled with mass spectrometry.

Instrumentation
Gas Chromatograph: Agilent 7890B GC System or equivalent.

Mass Spectrometer: Agilent 5977A MSD or equivalent single quadrupole mass spectrometer.

Autosampler: Agilent 7693A or equivalent.
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GC Conditions
Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness, or equivalent.

Inlet: Split/Splitless injector.

Injector Temperature: 250 °C.

Injection Volume: 1 µL.

Split Ratio: 10:1.

Carrier Gas: Helium (99.999% purity).

Flow Rate: 1.2 mL/min (constant flow).

Oven Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: 15 °C/min to 280 °C.

Hold: 5 minutes at 280 °C.

MS Conditions
Ionization Mode: Electron Ionization (EI).

Electron Energy: 70 eV.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Transfer Line Temperature: 280 °C.

Scan Range: m/z 35 - 200.

Scan Rate: 2 scans/second.
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Solvent Delay: 3 minutes.

Sample Preparation
Extreme caution should be exercised when handling Chlorosarin due to its high toxicity. All

sample preparation should be conducted in a certified fume hood with appropriate personal

protective equipment.

Standard Preparation: Prepare a stock solution of Chlorosarin in isopropanol at a

concentration of 1 mg/mL. Perform serial dilutions in isopropanol to prepare working

standards in the range of 1-100 ng/mL.

Sample Extraction (for environmental matrices):

Weigh 1 g of the sample (e.g., soil) into a 15 mL centrifuge tube.

Add 5 mL of a 1:1 (v/v) mixture of isopropanol and hexane.

Vortex for 1 minute and sonicate for 15 minutes.

Centrifuge at 3000 rpm for 10 minutes.

Carefully transfer the supernatant to a clean vial for GC-MS analysis.

Experimental Workflow
The logical flow of the analytical process, from sample receipt to data analysis, is crucial for

obtaining reliable and reproducible results.
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Experimental workflow for the GC-MS analysis of Chlorosarin.
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Conclusion
The electron ionization mass spectrum of Chlorosarin provides a unique fingerprint for its

identification. The fragmentation is dominated by the loss of the isopropoxy group and

subsequent cleavages of the phosphonyl moiety. The provided experimental protocol offers a

robust method for the analysis of Chlorosarin in various samples. Adherence to strict safety

protocols is paramount when working with this hazardous compound. These application notes

serve as a valuable resource for researchers and professionals involved in the detection and

characterization of chemical warfare agents and related compounds.

To cite this document: BenchChem. [Application Notes and Protocols for the Mass
Spectrometry Analysis of Chlorosarin]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221596/docs#application-notes-and-protocols-for-
the-mass-spectrometry-analysis-of-chlorosarin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221596?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

